6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine
Overview
Description
6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine, also known as DFMB, is a benzodiazepine derivative. It has been synthesized and studied for its potential use in scientific research. DFMB has shown promise in various fields, such as neuroscience and pharmacology.
Scientific Research Applications
Selective Mesylation in Amines
The compound 1H-Benzotriazol-1-yl methanesulfonate, similar in functional groups to 6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine, demonstrates selective mesylation abilities, particularly in molecules with both primary and secondary amino groups, where mesylation is exclusive to the primary amino group. This specificity offers potential in chemical synthesis for selective functional group modifications, expanding the toolbox for chemists in designing and synthesizing complex molecules (Sun Young Kim et al., 1999).
Fluoroalkylation in Aryl Migration
The research on fluoroalkylative aryl migration using sodium di- and monofluoroalkanesulfinates provides insights into the synthetic applications of fluoroalkyl radical precursors, highlighting the utility of fluoroalkyl groups in medicinal chemistry for modifying the properties of pharmaceuticals. This research underscores the relevance of fluoroalkylated compounds, like 6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine, in the development of novel therapeutic agents (Zhengbiao He et al., 2015).
Synthesis of α-Substituted Ethers and Sulfides
The work involving benzotriazole-mediated synthesis of α-di- and α-trisubstituted ethers and sulfides showcases the versatility of benzotriazole derivatives in facilitating nucleophilic substitution reactions. This approach could be applied to the synthesis and functionalization of compounds like 6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine, providing a method for introducing various functional groups into the molecule (A. Katritzky et al., 1994).
New Protecting and Activating Group for Amine Synthesis
The development of 2-(1,3-Dioxan-2-yl)ethylsulfonyl (Dios) chloride as a new sulfonating agent for amines introduces a novel strategy for amine protection and activation. This method's efficiency and selectivity might be applicable to the synthesis and modification of complex amines, such as 6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine, facilitating the introduction of various substituents while maintaining the integrity of the amine functionality (Izumi Sakamoto et al., 2006).
properties
IUPAC Name |
6,7-difluoro-1-(1-methylsulfonylpropan-2-yl)benzimidazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2N3O2S/c1-6(5-19(2,17)18)16-10-8(15-11(16)14)4-3-7(12)9(10)13/h3-4,6H,5H2,1-2H3,(H2,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUOJHIYPZKXSPH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CS(=O)(=O)C)N1C2=C(C=CC(=C2F)F)N=C1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F2N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-difluoro-1-(1-methanesulfonylpropan-2-yl)-1H-1,3-benzodiazol-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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